BENGHE Foundational & Exploratory

Check Availability & Pricing

Safety and handling precautions for 1-
Methylpyrrolidine-2-methanol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Methylpyrrolidine-2-methanol

Cat. No.: B1329707

An In-depth Technical Guide to the Safety and Handling of 1-Methylpyrrolidine-2-methanol
For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety and handling information for 1-
Methylpyrrolidine-2-methanol (CAS No: 3554-65-2), a versatile chiral building block used in
the synthesis of pharmaceuticals and other complex organic molecules.[1] Adherence to these
guidelines is critical to ensure the safety of laboratory personnel and the integrity of research.

Chemical Identification

Identifier Value

Chemical Name 1-Methylpyrrolidine-2-methanol[2]

(1-methylpyrrolidin-2-yl)methanol, N-Methyl-2-

Synonyms pyrrolidinemethanol, N-Methyl-L-prolinol[1][2][3]
[4]

CAS Number 3554-65-2[2]

Molecular Formula CeH13NO[2]

Molecular Weight 115.17 g/mol [2][5]

A pyrrolidine ring with a methyl group on the
Structure nitrogen atom and a hydroxymethyl group at
position 2.
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Hazard Identification and Classification

1-Methylpyrrolidine-2-methanol is classified as a hazardous substance according to the
Globally Harmonized System of Classification and Labelling of Chemicals (GHS).[2][5]

e GHS Classification:
o Skin Irritation, Category 2 (H315: Causes skin irritation).[2][5]
o Serious Eye Irritation, Category 2A (H319: Causes serious eye irritation).[2][5]

o Specific Target Organ Toxicity — Single Exposure, Category 3 (H335: May cause
respiratory irritation).[2][5]

e GHS Label Elements:

o Pictogram:
» ualt text

o Signal Word:Warning[2][5]

o Hazard Statements:
» H315: Causes skin irritation.[2][5]
» H319: Causes serious eye irritation.[2][5]
» H335: May cause respiratory irritation.[2][5]

o Precautionary Statements: A comprehensive list of precautionary statements is provided in
the handling and storage sections of this guide.[2][5]

Physicochemical and Toxicological Data

The following tables summarize key quantitative data for 1-Methylpyrrolidine-2-methanol.

Table 1: Physicochemical Properties
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Property Value Source(s)
Appearance Colorless to Yellow Liquid [1][6]
Boiling Point 67-71°C [11[7]

Flash Point 63-71.1°C [7]

Density 0.968 - 0.971 g/mL at 25 °C [1107]
Refractive Index n20/D 1.469 [1]
Storage Temperature 2-8 °C [1]

Table 2: Toxicological Data
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Endpoint Result

Classification &
Source(s)
Remarks

Acute Oral Toxicity No data available

Not classified. For the
related compound N-
Methyl-2-pyrrolidone
(NMP), the oral LD50
in rats is 3914 mg/kg,
indicating low acute
toxicity.[8]

Acute Dermal Toxicity No data available

Not classified. For the
related compound
NMP, the dermal
LD50 in rabbits is 8
g/kg, indicating low

acute toxicity.[8]

Acute Inhalation )
o No data available
Toxicity

Not classified. For the
related compound
NMP, the inhalation
LC50 in rats is >5.1
mg/L.[8]

Contradictory Data:
GHS classification
indicates H315

(Causes skin

Skin Irritation Rabbit (OECD 404) irritation).[2][5] [21[41[5]
However, one study
following OECD TG
404 found no irritation
(score of 0.00).[4]
Eye Irritation Rabbit (OECD 405) Category 2A (Causes [1][2][5]

serious eye irritation).
Effects (hyperaemia,
swelling, opacity)

were observed but
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were fully reversible
within 4-5 days.[1]

Category 3 (May
cause respiratory
irritation).
) o Classification is based
Respiratory Irritation Inferred Data [2][5]
on aggregated data;
specific experimental
results are not

available.[2][5]

No specific OEL (e.g.,

Occupational ) PEL, TLV) has been
o No data available ) ) [2]
Exposure Limits established for this
compound.

Experimental Protocols

Methodologies for key toxicological assessments are based on internationally recognized
OECD Test Guidelines (TG).

Acute Dermal Irritation/Corrosion (OECD TG 404)

This protocol is designed to assess the potential of a substance to cause reversible
inflammatory changes to the skin.[9]

o Test System: Healthy young adult New Zealand White rabbits.[4]
o Methodology:

o Approximately 24 hours before the test, the fur is clipped from the dorsal area of the trunk
of the animals.

o Adose of 0.5 mL of the test substance is applied to a small area (approx. 6 cm?) of intact
skin.[4][9]

o The test site is covered with a gauze patch and a semi-occlusive dressing.[4]
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o The exposure period is 4 hours.[4][9]
o After exposure, residual test substance is removed.

o Skin reactions (erythema and oedema) are evaluated and scored at 1, 24, 48, and 72
hours after patch removal.[10]

e Results Interpretation: A study conducted with this methodology on 1-Methylpyrrolidine-2-
methanol reported no mortality or clinical signs, and the skin irritation score was calculated
as "0.00", leading to a "Not Classified" conclusion under GHS.[4] This contradicts the
harmonized classification and warrants caution.

Acute Eye Irritation/Corrosion (OECD TG 405)

This protocol evaluates the potential of a substance to produce irritation or damage to the eye.
[6][11]

e Test System: Healthy young adult albino rabbits.[1][11]
o Methodology:

o The test substance is applied in a single dose of 0.1 mL into the conjunctival sac of one
eye of the animal.[1] The other eye remains untreated and serves as a control.[11]

o The eyes of the animals are not washed out after instillation of the test substance.
o The eyes are examined at 1, 24, 48, and 72 hours after application.[6]

o The degree of eye reaction is scored for the cornea (opacity), iris, and conjunctiva
(redness and swelling).[11]

e Results Interpretation: An eye irritation study on a closely related substance found that all
lesions were completely reversible within 4 days.[1] Observed effects included hyperaemic
blood vessels (grade 0.5 to 2.5), swelling of lids (grade 1 to 3), and transient corneal opacity
(grade 1).[1] These results are consistent with a classification of "Eye Irritant, Category 2A".

Safe Handling and Storage
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Engineering Controls and Personal Protective
Equipment (PPE)

Ventilation: Work exclusively in a well-ventilated area or under a chemical fume hood.[2]
Ensure that eyewash stations and safety showers are readily accessible.

Eye/Face Protection: Wear chemical safety goggles or a face shield that complies with
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[8]

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber) and a lab coat or other
protective clothing to prevent skin contact.[2]

Respiratory Protection: If working outside of a fume hood or if vapors are generated, use a
NIOSH/MSHA or European Standard EN 149 approved respirator with an organic vapor
cartridge.[8]

Hygiene: Wash hands thoroughly after handling.[2] Do not eat, drink, or smoke in the
laboratory. Remove contaminated clothing and wash it before reuse.[2]

Storage

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]
The recommended storage temperature is between 2-8°C.

Store locked up and away from incompatible materials such as strong oxidizing agents.[2][8]

Emergency Procedures
First Aid Measures

The following diagram outlines the initial response to an exposure event. Seek medical

attention if symptoms persist.
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»| Ingestion

1. Rinse mouth with water.
2. Do NOT induce vomiting.
3. Call a Poison Control Center or doctor immediately.

Eye Contact

1. Rinse cautiously with water for several minutes.
2. Remove contact lenses, if present and easy to do.
3. Continue rinsing for at least 15 minutes.

Exposure Occurs

Skin Contact

4. Get medical attention.

»| Inhalation

»-| 1. Take off immediately all contaminated clothing.
2. Wash skin with plenty of soap and water.
3. If skin irritation occurs, get medical help.

»
|

1. Remove to fresh air.
2. Keep comfortable for breathing.
3. If breathing is difficult, give oxygen.
4. Get medical help if you feel unwell.

Click to download full resolution via product page

First Aid Response to Exposure

« Inhalation: Remove the victim to fresh air and keep them comfortable for breathing.[2] If

breathing is difficult, provide oxygen. Get medical help if you feel unwell.[2]

o Skin Contact: Immediately take off contaminated clothing.[2] Wash the affected area with

plenty of soap and water. If skin irritation occurs, seek medical advice.[2]

o Eye Contact: Rinse cautiously with water for several minutes.[2] If present, remove contact

lenses and continue rinsing for at least 15 minutes. Get medical attention.

¢ Ingestion: Rinse mouth thoroughly with water.[2] Do not induce vomiting. Call a poison

control center or doctor immediately for treatment advice.[2]

Firefighting Measures
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o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO3z), or alcohol-resistant
foam.[2]

e Specific Hazards: Combustible liquid. Vapors may be heavier than air and can travel to a
source of ignition and flash back.[12] Hazardous combustion products include carbon
monoxide, carbon dioxide, and nitrogen oxides (NOXx).[8]

» Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[2]

Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area.[8] Ensure adequate ventilation.
Avoid breathing vapors, mist, or gas.[2] Remove all sources of ignition.

e Environmental Precautions: Prevent the chemical from entering drains or waterways.[2]

o Containment and Cleanup: Absorb the spill with an inert material (e.g., vermiculite, sand, or
earth) and place it in a suitable, closed container for disposal.

Workflow for Safe Handling

The following diagram illustrates a logical workflow for handling 1-Methylpyrrolidine-2-
methanol in a laboratory setting.
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Receive Chemical

l

Inspect Container for Damage

l

Store in Designated Area
(2-8°C, Locked, Ventilated)

l

Prepare for Use
(Work in Fume Hood)

l

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

:

Perform Experiment

l

Dispose of Waste
(Properly Labeled Container)

l

Decontaminate Work Area

l

Remove and Dispose/Clean PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Laboratory Safe Handling Workflow
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Disposal Considerations

Dispose of contents and container in accordance with all local, regional, national, and
international regulations.[2] The substance should be sent to an appropriate treatment and
disposal facility.[2] Do not allow the chemical to enter drains or the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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